1-Methyl-4-oxo-5-(prop-2-yn-1-yl)cyclopent-2-en-1-yl acetate

• CAS No.: 90428-64-1
• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: (1-methyl-4-oxo-5-prop-2-ynylcyclopent-2-en-1-yl) acetate
• InChI: InChI=1S/C11H12O3/c1-4-5-9-10(13)6-7-11(9,3)14-8(2)12/h1,6-7,9H,5H2,2-3H3
• InChI Key: RPCHZPHYUQVGCB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1(C=CC(=O)C1CC#C)C

Description

1-Methyl-4-oxo-5-(prop-2-yn-1-yl)cyclopent-2-en-1-yl acetate is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into the same flask as used in Example 1, dl-3-hydroxy-2-propargyl-3-methyl-4-cyclopentenone (30 g) and acetic anhydride (70 g) were charged, and the resultant mixture was stirred at 100°-120° C. for 3 hours. After completion of the reaction, the reaction mixture was subjected to the same work-up as in Example 1 to give 36.4 g of dl-3-acetoxy-2-propargyl-3-methyl-4-cyclopentenone. Yield, 95%. B.P., 82°-86° C./0.2-0.3 mmHg).